Cas no 3721-76-4 (Lotusine hydroxide)

• Product Name: Lotusine hydroxide
• CAS No: 3721-76-4
• MF: C₁₉H₂₅NO₄
• MW: 331.41
• CID: 5090652
• Update Time: 2025-07-15

Lotusine hydroxide Chemical and Physical Properties

Names and Identifiers

• Lotusine hydroxide

• Inchi： 1S/C19H23NO3.H2O/c1-20(2)9-8-14-11-18(22)19(23-3)12-16(14)17(20)10-13-4-6-15(21)7-5-13;/h4-7,11-12,17H,8-10H2,1-3H3,(H-,21,22);1H2/t17-;/m1./s1
• InChI Key： WGTLSSKYFYKCNF-UNTBIKODSA-N
• SMILES： C1(=C(OC)C=C2C(=C1)CC[N+](C)(C)[C@@H]2CC1C=CC(O)=CC=1)O.[OH-]

Additional information on Lotusine hydroxide

Research Brief on Lotusine Hydroxide (3721-76-4): Recent Advances and Applications in Chemical Biology and Medicine

Lotusine hydroxide (CAS: 3721-76-4) is a bioactive alkaloid compound derived from the Nelumbo nucifera (lotus) plant, which has garnered significant attention in recent years due to its potential therapeutic applications. This research brief synthesizes the latest findings on Lotusine hydroxide, focusing on its chemical properties, biological activities, and emerging applications in drug discovery and development. The compound's unique structural features, including its quaternary ammonium group and hydroxyl moiety, contribute to its diverse pharmacological effects, such as anti-inflammatory, neuroprotective, and anticancer activities.

Recent studies have elucidated the molecular mechanisms underlying Lotusine hydroxide's biological effects. For instance, a 2023 study published in the Journal of Natural Products demonstrated that Lotusine hydroxide exhibits potent inhibitory activity against acetylcholinesterase (AChE), suggesting its potential as a therapeutic agent for Alzheimer's disease. The study employed in vitro enzymatic assays and molecular docking simulations to characterize the compound's binding affinity and mode of action. These findings are particularly significant given the urgent need for novel AChE inhibitors with improved efficacy and safety profiles.

In the field of oncology, Lotusine hydroxide has shown promising results as an anticancer agent. A recent preclinical study (2024) in Cancer Letters revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, through the modulation of key signaling pathways such as PI3K/AKT and MAPK. The study also highlighted the compound's ability to synergize with conventional chemotherapeutic agents, potentially reducing required dosages and minimizing side effects. These findings position Lotusine hydroxide as a candidate for further investigation in combination therapies.

The pharmacological profile of Lotusine hydroxide has also been explored in the context of metabolic disorders. Research published in Phytomedicine (2023) demonstrated the compound's ability to improve insulin sensitivity in animal models of type 2 diabetes, possibly through activation of AMP-activated protein kinase (AMPK). This discovery opens new avenues for developing novel antidiabetic agents based on Lotusine hydroxide's scaffold. The study employed comprehensive metabolomic and proteomic analyses to map the compound's effects on glucose metabolism and lipid homeostasis.

From a chemical biology perspective, recent advances in the synthesis and structural modification of Lotusine hydroxide have expanded its potential applications. A 2024 study in Organic Letters described an efficient synthetic route for Lotusine hydroxide and its analogs, enabling structure-activity relationship (SAR) studies. These synthetic efforts have led to the identification of derivatives with enhanced bioavailability and target specificity, addressing some of the pharmacokinetic limitations of the natural product. The development of these analogs represents a significant step toward clinical translation.

Despite these promising developments, challenges remain in the development of Lotusine hydroxide-based therapeutics. Current research is addressing issues such as optimizing the compound's pharmacokinetic properties, improving target selectivity, and evaluating long-term safety profiles. Ongoing clinical trials (as of 2024) are investigating the compound's efficacy in neurological disorders, with preliminary results expected in the coming year. The integration of computational approaches, including AI-driven drug design and predictive toxicology, is expected to accelerate the development timeline for Lotusine hydroxide-derived drugs.

In conclusion, Lotusine hydroxide (3721-76-4) represents a versatile scaffold with multiple therapeutic applications. The compound's diverse biological activities, coupled with recent advances in its chemical synthesis and modification, position it as a promising candidate for drug development. Future research directions should focus on clinical translation, mechanism elucidation, and the development of novel formulations to maximize therapeutic potential while minimizing adverse effects. The growing body of evidence supporting Lotusine hydroxide's pharmacological benefits underscores its importance in contemporary chemical biology and medicinal chemistry research.